3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide

• IUPAC Name: 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide
• InChI: InChI=1S/C17H18ClN3OS/c1-2-9-19-16(22)8-7-14-11-23-17-20-15(10-21(14)17)12-3-5-13(18)6-4-12/h3-6,10-11H,2,7-9H2,1H3,(H,19,22)
• InChI Key: GGPDGVJGPNMPSG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CCC1=CSC2=NC(=CN12)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClN3OS
• Molecular Weight: 347.9 g/mol

Description

The compound “3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide” is an imidazothiazole derivative. It is a part of a series of arylidenehydrazide compounds synthesized from [6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid hydrazide.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a core imidazothiazole ring attached to a 4-chlorophenyl group and a propylpropanamide group. The exact structure can be determined using techniques such as NMR spectroscopy, but such data is not available in the current literature.

Mechanism of Action

Target of Action

The compound, also known as 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-propylpropanamide, is primarily targeted towards cancer cells . It has been found to exhibit broad-spectrum antiproliferative activity against a variety of cancer cell lines . The compound’s primary targets are the human constitutive androstane receptor (CAR) , which plays a crucial role in the regulation of drug metabolism and disposition.

Mode of Action

The compound interacts with its targets by stimulating the nuclear translocation of the CAR . This interaction results in changes in the transcriptional activity of the receptor, leading to alterations in the expression of genes involved in drug metabolism and disposition .

Biochemical Pathways

The compound affects the pathways related to drug metabolism and disposition. By stimulating the nuclear translocation of the CAR, it influences the expression of genes involved in these pathways . The downstream effects of this include changes in the metabolism and disposition of drugs, which can have significant implications for the efficacy and safety of therapeutic interventions .

Pharmacokinetics

These properties can impact the compound’s bioavailability, which in turn can influence its therapeutic efficacy and safety .

Result of Action

The compound’s action results in the inhibition of proliferation in various cancer cell lines . The most potent compound examined displayed broad-spectrum antiproliferative activity against all of the tested cell lines . The greatest growth inhibitions were observed against an ovarian cancer cell line (OVCAR-3), a colon cancer cell line (HCT-15), two renal cancer cell lines (CAKI-1 and UO-31) and two leukemia cell lines (CCRF-CEM and SR) .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the presence of other drugs can affect the compound’s action by competing for binding sites on the CAR . Additionally, factors such as pH and temperature can influence the stability of the compound, potentially affecting its efficacy .